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Abstract

Carbomer 980, a high molecular weight cross-linked polymer of acrylic acid, is a vital excipient
in the pharmaceutical and cosmetic industries, primarily utilized for its exceptional rheological
modifying properties.[1][2] This technical guide provides a comprehensive overview of the
rheological behavior of Carbomer 980 in aqueous solutions. It delves into the effects of
concentration, pH, and neutralization on viscosity, yield stress, and viscoelastic properties.
Detailed experimental protocols for key rheological characterizations are provided, and
quantitative data is summarized for comparative analysis. Furthermore, logical and
experimental workflows are visualized to enhance understanding of the material's behavior and
characterization.

Introduction to Carbomer 980

Carbomer 980 is a synthetic polymer belonging to the Carbomer family, which are high
molecular weight polymers of acrylic acid cross-linked with allyl ethers of pentaerythritol.[3][4]
Supplied as a white, fluffy powder, it is a highly efficient thickener, suspending agent, and
stabilizer in a wide array of personal care products and pharmaceutical formulations.[5][6]
When dispersed in water, Carbomer 980 forms an acidic aqueous dispersion with low
viscosity.[4][7] Upon neutralization with a suitable base, the polymer chains uncoil and expand
due to electrostatic repulsion, leading to a significant increase in viscosity and the formation of
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clear, sparkling gels.[2][8] This unique property allows for the formulation of products with a
desirable texture and flow characteristics.[6]

The Mechanism of Thickening: Neutralization

The thickening mechanism of Carbomer 980 is fundamentally linked to the neutralization of its
acidic carboxylic acid groups.[8][9] In its powdered form or when dispersed in water, the
polymer chains are tightly coiled.[7] The addition of a neutralizing agent, such as sodium
hydroxide (NaOH) or triethanolamine (TEA), ionizes the carboxylic acid groups to carboxylate
anions.[8][10] The resulting negative charges along the polymer backbone lead to electrostatic
repulsion, causing the polymer chains to uncoil and swell significantly, thereby increasing the
viscosity of the solution.[2][8] The optimal pH for achieving high viscosity is typically in the
range of 5.0 to 9.0.[2][11]
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Figure 1: Carbomer 980 Neutralization and Thickening Mechanism.

Rheological Properties
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The rheological properties of Carbomer 980 solutions are influenced by several factors,
including polymer concentration, pH, and the presence of electrolytes.

Viscosity

Viscosity is a key parameter for Carbomer 980 gels and is highly dependent on concentration
and pH. As the concentration of Carbomer 980 increases, the viscosity of the neutralized gel
increases significantly.[12] Similarly, the viscosity is highly sensitive to pH, with a sharp
increase observed as the pH approaches neutrality.[7]

Table 1: Viscosity of Carbomer 980 Aqueous Solutions at Different Concentrations and pH

Concentration (%

wiw) pH Viscosity (mPa-s) Reference
0.2 Neutralized 13,000 - 30,000 [1]
0.5 Neutralized 40,000 - 60,000 [1]
0.2 Neutralized 18,000 - 25,000 [3]
0.5 Neutralized 54,000 - 60,000 [3]

7.3 (Neutralized with )
0.5 High [11]
18% NaOH)

Can replace 3-7% of
0.2-0.4 Not specified conventional [13]

emulsifiers

Note: Viscosity values can vary depending on the specific neutralizer used, the method of
preparation, and the shear rate at which the measurement is taken.

Shear Thinning Behavior

Carbomer 980 gels exhibit non-Newtonian, shear-thinning (pseudoplastic) behavior.[13][14]
This means that their viscosity decreases as the applied shear rate increases. This property is
advantageous in many applications; for example, a topical gel will have a high viscosity at rest
to remain in place but will spread easily upon application (high shear).[13]
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Yield Stress

A key characteristic of Carbomer 980 gels is the presence of a yield stress.[11][13] This is the
minimum amount of stress required to initiate flow. Below the yield stress, the material behaves
as a solid, and above it, it flows like a liquid.[15] This property is crucial for suspending
insoluble ingredients in formulations.[13]

Viscoelastic Properties

Carbomer 980 gels exhibit viscoelastic properties, meaning they have both viscous (liquid-like)
and elastic (solid-like) characteristics.[11] This can be characterized by oscillatory rheology,
which measures the storage modulus (G'), representing the elastic component, and the loss
modulus (G"), representing the viscous component. In a typical Carbomer 980 gel, the storage
modulus (G') is significantly higher than the loss modulus (G"), indicating a predominantly
elastic, gel-like structure.[11][16]

Experimental Protocols

Accurate and reproducible rheological characterization is essential for formulation development
and quality control. Below are detailed methodologies for key experiments.

Preparation of Carbomer 980 Aqueous Dispersions

» Dispersion: Slowly sift the Carbomer 980 powder into the vortex of deionized water while
stirring continuously with a low-shear mixer to avoid lump formation.[2][11]

e Hydration: Allow the dispersion to hydrate for a minimum of 30 minutes to an hour to ensure
complete swelling of the polymer particles.[11][17]

» Neutralization: Add the chosen neutralizing agent (e.g., 18% w/w NaOH solution or
triethanolamine) dropwise while gently stirring until the desired pH (typically 5.0-9.0) and
viscosity are achieved.[2][11]

o Equilibration: Allow the neutralized gel to equilibrate for at least one hour before performing
rheological measurements to ensure the viscosity has stabilized.[11]

Viscosity Measurement

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3030406?utm_src=pdf-body
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.vacutaineradditives.com/sale-31266739-thickening-emulsifying-carbopol-980-gel-daily-chemical-raw-material.html
https://www.pharmaexcipients.com/wp-content/uploads/2021/05/Carbomer-microgels-as-model-yield-stress-fluids.pdf
https://www.vacutaineradditives.com/sale-31266739-thickening-emulsifying-carbopol-980-gel-daily-chemical-raw-material.html
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.researchgate.net/publication/355974318_Rheological_stability_of_carbomer_in_hydroalcoholic_gels_Influence_of_alcohol_type
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://iigtchem.com/carbomer-980-stabilizer-thickener/
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://nrs.blob.core.windows.net/pdfs/nrspdf-e4abbadb-c171-41c0-9701-c18817d14e02.pdf
https://iigtchem.com/carbomer-980-stabilizer-thickener/
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

e Instrument: A rotational viscometer or rheometer equipped with a suitable geometry (e.g.,
cone-plate, parallel-plate, or cylindrical spindle).[11]

e Procedure:

o Place the Carbomer 980 gel sample in the instrument's sample holder, ensuring no air
bubbles are trapped.

o Allow the sample to equilibrate to the desired temperature (e.g., 25°C).[11]
o Apply a controlled shear rate and measure the resulting shear stress (or vice versa).

o Aflow curve (viscosity versus shear rate) can be generated by measuring viscosity over a

range of shear rates.[11]

Yield Stress Determination

 Instrument: A controlled-stress rheometer is ideal for accurate yield stress measurements.
e Procedure (Stress Sweep):

o Apply a gradually increasing stress to the sample at a constant low frequency.

o Monitor the resulting strain.

o The yield stress is the point at which there is a significant increase in deformation,
indicating the transition from solid-like to liquid-like behavior.[11]

Oscillatory Rheology (Viscoelasticity)

e Instrument: A controlled-strain or controlled-stress rheometer.
e Procedure (Amplitude Sweep):

o Apply an increasing oscillatory strain at a constant frequency to determine the linear
viscoelastic region (LVER), where G' and G" are independent of the applied strain.[11]

e Procedure (Frequency Sweep):
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o Within the LVER, apply a range of oscillation frequencies at a constant strain.

o Measure the storage modulus (G') and loss modulus (G") as a function of frequency. This
provides information about the gel's structure and relaxation behavior.[11]
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A
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Figure 2: Experimental Workflow for Rheological Characterization.

Factors Influencing Rheological Properties
Electrolytes

The presence of electrolytes (salts) can significantly reduce the viscosity of Carbomer 980
gels.[12] The ions from the electrolyte shield the negative charges on the polymer backbone,
reducing the electrostatic repulsion and causing the polymer chains to coil, thus lowering the

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.benchchem.com/product/b3030406?utm_src=pdf-body-img
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.vacutaineradditives.com/news/research_on_carbomer_980-86073.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

viscosity.[12] Divalent and trivalent cations have a more pronounced effect than monovalent
cations.[12]

Temperature

Carbomer 980 gels generally exhibit good thermal stability, with viscosity remaining relatively
constant over a typical ambient temperature range.[11][13]

UV Radiation

Prolonged exposure to UV radiation can lead to a decrease in the viscosity of Carbomer 980
gels, particularly at a pH greater than or equal to 10.[13]

Conclusion

Carbomer 980 is a versatile and highly effective rheology modifier that provides exceptional
thickening, suspending, and stabilizing properties in aqueous and hydroalcoholic systems. Its
rheological behavior is primarily governed by the neutralization of its acidic groups, leading to
the formation of a highly viscous gel network. Understanding the influence of concentration,
pH, and other formulation components on the viscosity, yield stress, and viscoelastic properties
is critical for the successful development of stable and aesthetically pleasing pharmaceutical
and cosmetic products. The experimental protocols outlined in this guide provide a framework
for the accurate and reliable characterization of Carbomer 980's rheological properties,
enabling formulators to optimize their products for desired performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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